Cas no 1805105-45-6 (2,5-Bis(trifluoromethyl)-3-formylbenzoyl chloride)
2,5-Bis(trifluoromethyl)-3-formylbenzoyl chloride is a highly reactive acyl chloride derivative featuring both trifluoromethyl and formyl functional groups. Its electron-withdrawing trifluoromethyl groups enhance electrophilicity, making it a valuable intermediate in organic synthesis, particularly for constructing complex fluorinated aromatic compounds. The presence of the formyl group allows further functionalization, enabling applications in pharmaceuticals, agrochemicals, and advanced materials. The compound’s reactivity facilitates efficient acylation and condensation reactions, while its fluorinated structure contributes to improved metabolic stability and lipophilicity in derived molecules. Suitable for controlled reactions under anhydrous conditions, it is commonly used in research and industrial settings requiring precise fluorinated building blocks.
1805105-45-6 structure
Product Name:2,5-Bis(trifluoromethyl)-3-formylbenzoyl chloride
CAS No:1805105-45-6
MF:C10H3ClF6O2
MW:304.573043107986
CID:4963985
Update Time:2025-06-09
2,5-Bis(trifluoromethyl)-3-formylbenzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Bis(trifluoromethyl)-3-formylbenzoyl chloride
-
- Inchi： 1S/C10H3ClF6O2/c11-8(19)6-2-5(9(12,13)14)1-4(3-18)7(6)10(15,16)17/h1-3H
- InChI Key： WMMOVSIXBHEQBL-UHFFFAOYSA-N
- SMILES： ClC(C1C=C(C(F)(F)F)C=C(C=O)C=1C(F)(F)F)=O
Computed Properties
- Exact Mass: 303.9725760 g/mol
- Monoisotopic Mass: 303.9725760 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 34.1
- Molecular Weight: 304.57
2,5-Bis(trifluoromethyl)-3-formylbenzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014000782-1g |
2,5-Bis(trifluoromethyl)-3-formylbenzoyl chloride |
1805105-45-6 | 97% | 1g |
1,504.90 USD | 2021-06-22 |
2,5-Bis(trifluoromethyl)-3-formylbenzoyl chloride Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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